Cas no 13591-06-5 (1H-Pyrrolo[1,2-c]imidazole-1,5(6H)-dione,tetrahydro-3-thioxo-)

• Product Name: 1H-Pyrrolo[1,2-c]imidazole-1,5(6H)-dione,tetrahydro-3-thioxo-
• CAS No: 13591-06-5
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• CID: 119759
• PubChem ID: 3981438
• Update Time: 2025-04-18

1H-Pyrrolo[1,2-c]imidazole-1,5(6H)-dione,tetrahydro-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-c]imidazole-1,5(6H)-dione,tetrahydro-3-thioxo-
• 1H-Pyrrolo[1,2-c]imidazole-1,5(6H)-dione,tetrahydro-3-thioxo-(9CI)
• 13591-06-5
• SR-01000524460-1
• SR-01000524460
• AKOS024284489
• 3-Thioxotetrahydro-1H-pyrrolo[1,2-c]imidazole-1,5(6H)-dione
• 3-sulfanylidene-7,7a-dihydro-6H-pyrrolo[1,2-c]imidazole-1,5-dione

• Inchi： 1S/C6H6N2O2S/c9-4-2-1-3-5(10)7-6(11)8(3)4/h3H,1-2H2,(H,7,10,11)
• InChI Key： BCIFEPDUHRNYRJ-UHFFFAOYSA-N
• SMILES： S=C1NC(C2CCC(N21)=O)=O

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.5Ų

Experimental Properties

• PSA: 49.41